Cas no 1956327-54-0 (Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate)

• Product Name: Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate
• CAS No: 1956327-54-0
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5060270
• Update Time: 2025-07-22

Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate
• Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate

• Inchi： 1S/C16H20N2O3/c1-16(2,3)21-15(20)17-7-6-12-9-18-14-5-4-11(10-19)8-13(12)14/h4-5,8-10,18H,6-7H2,1-3H3,(H,17,20)
• InChI Key： POGNLXCIEXGQMR-UHFFFAOYSA-N
• SMILES： O(C(NCCC1=CNC2C=CC(C=O)=CC1=2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 378
• XLogP3: 1.7
• Topological Polar Surface Area: 71.2

Additional information on Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate

Professional Introduction to Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate (CAS No. 1956327-54-0)

Tert-Butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate, with the chemical identifier CAS No. 1956327-54-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and molecular medicine. The compound's molecular framework integrates a tert-butyl group, a formyl-substituted indole moiety, and an ethyl carbamate backbone, which collectively contribute to its distinct chemical properties and biological activities.

The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity and selectivity of the molecule. This feature is particularly valuable in the design of pharmacophores where precise spatial orientation and metabolic stability are essential. The formyl group on the indole ring introduces a reactive site that can participate in various chemical transformations, including condensation reactions with amines to form amides or Schiff bases. Such transformations are pivotal in the synthesis of complex heterocyclic compounds, which are often found in biologically active molecules.

The ethyl carbamate moiety contributes to the overall solubility and bioavailability of the compound, making it a promising candidate for further development in medicinal chemistry. Carbamates have been widely studied for their role as pharmacological intermediates due to their ability to form stable hydrogen bonds and interact with biological targets. The presence of both a formyl group and a carbamate functionality provides a versatile platform for designing molecules with tailored biological activities.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Tert-butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate, facilitating its exploration in various research areas. For instance, modern catalytic techniques have been employed to streamline the synthesis of indole derivatives, enhancing both yield and purity. These improvements have opened new avenues for exploring the compound's potential in drug development.

In the realm of medicinal chemistry, Tert-butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. The indole scaffold is particularly noteworthy, as it is a core structural element found in numerous bioactive compounds, including anticancer agents and antimicrobial drugs. The formyl group's reactivity allows for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological properties.

Moreover, the compound's unique structural features make it an attractive candidate for studying molecular interactions at the biochemical level. Computational modeling and experimental techniques have been utilized to elucidate how Tert-butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis and characterization of this compound have also contributed to our understanding of carbamate chemistry. Carbamates are known for their versatility in medicinal chemistry due to their ability to form stable complexes with biological targets. The introduction of functional groups like the formyl group enhances their reactivity, making them valuable tools for designing molecules with specific biological activities.

Recent research has highlighted the importance of indole derivatives in drug discovery. Indoles are a class of heterocyclic compounds that exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. Tert-butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate represents an innovative approach to leveraging these properties for therapeutic purposes.

The compound's potential extends beyond its immediate applications in drug development. It serves as a valuable building block for synthesizing more complex molecules with tailored properties. The ability to modify its structure through various chemical transformations allows researchers to explore diverse pharmacological profiles.

In conclusion, Tert-butyl (2-(5-formyl-1H-indol-3-yl)ethyl)carbamate (CAS No. 1956327-54-0) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it a promising candidate for further exploration in drug discovery and molecular medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic strategies.